
An In-depth Technical Guide to the Physical
Properties of 2-Sec-butoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Sec-butoxybenzaldehyde

Cat. No.: B1288657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
sec-butoxybenzaldehyde. Due to the limited availability of experimental data for this specific

isomer in public databases, this guide also furnishes detailed, generalized experimental

protocols for the determination of key physical properties, enabling researchers to ascertain

these values in a laboratory setting.

Introduction
2-sec-Butoxybenzaldehyde (CAS No. 22921-59-1) is an aromatic aldehyde characterized by

a benzaldehyde ring substituted with a sec-butoxy group at the ortho position.[1] Like other

alkoxy-substituted benzaldehydes, it is of interest as an intermediate in the synthesis of

pharmaceuticals, agrochemicals, and fragrances.[1] Its molecular structure suggests it is a

liquid at room temperature.[1] A thorough understanding of its physical properties is crucial for

its application in chemical synthesis, formulation, and quality control.

However, a comprehensive search of chemical supplier databases and scientific literature

reveals a notable lack of experimentally determined quantitative physical properties such as

boiling point, melting point, density, and solubility for 2-sec-butoxybenzaldehyde.
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While specific quantitative data is scarce, the fundamental molecular properties have been

established.

Property Value Source

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol

CAS Number 22921-59-1 [1]

Appearance Liquid [1]

Purity ≥ 95% (NMR) [1]

Storage Conditions 0-8 °C [1]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures that can be employed to

determine the primary physical properties of liquid aldehydes like 2-sec-butoxybenzaldehyde.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology: Capillary Method (Thiele Tube)

Preparation:

Seal one end of a capillary tube by heating it in a flame.

Attach the capillary tube (sealed end up) to a thermometer using a rubber band.

Place a small amount (a few milliliters) of 2-sec-butoxybenzaldehyde into a fusion tube.

Insert the thermometer and the attached capillary tube into the fusion tube, ensuring the

open end of the capillary is submerged in the liquid.
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Heating:

Place the fusion tube assembly into a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil).

Gently heat the side arm of the Thiele tube with a Bunsen burner. This design ensures

uniform heating of the sample.

Observation:

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Volumetric Flask Method

Mass of the Empty Vessel:

Thoroughly clean and dry a pycnometer or a small volumetric flask.

Accurately weigh the empty, dry vessel on an analytical balance.

Mass of the Vessel with the Sample:

Fill the vessel with 2-sec-butoxybenzaldehyde up to the calibration mark.

Weigh the filled vessel.

Volume of the Sample:
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The volume of the liquid is the calibrated volume of the pycnometer or volumetric flask.

Calculation:

Density (ρ) is calculated using the formula: ρ = (mass of filled vessel - mass of empty

vessel) / volume of the vessel

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Testing

Preparation:

Place a small, measured amount (e.g., 25 mg or 0.05 mL) of 2-sec-butoxybenzaldehyde
into a series of test tubes.

Solvent Addition:

To each test tube, add a small, measured volume (e.g., 0.75 mL) of a different solvent in

portions. Common solvents for classification include:

Water (H₂O)

Diethyl ether (CH₃CH₂)₂O

5% Sodium Hydroxide (NaOH) solution

5% Hydrochloric Acid (HCl) solution

Concentrated Sulfuric Acid (H₂SO₄)

Observation:

After each addition of the solvent, vigorously shake the test tube.

Observe whether the compound dissolves completely (soluble), partially (partially soluble),

or not at all (insoluble). The formation of a homogeneous solution indicates solubility.
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Logical Relationships of Physical Properties
The physical properties of a compound are interconnected. The following diagram illustrates

the logical flow and relationships between the fundamental molecular structure and the

macroscopic physical properties of 2-sec-butoxybenzaldehyde.
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Caption: Logical relationships of 2-sec-butoxybenzaldehyde properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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